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Compound of Interest

Compound Name: SR9011 hydrochloride
Cat. No.: B1574288
Get Quote

Topic: Overcoming Poor Bioavailability & Formulation Challenges Ticket ID: SR9011-HCL-SOL-
001 Status: OPENJ1]

Introduction: The "Metabolic Probe" Paradox

User Advisory: You are likely using SR9011 HCI as a chemical probe to study REV-ERB
biology or metabolic regulation.[1] The Core Issue: While SR9011 is a potent agonist in vitro
(IC50 ~790 nM), it was not designed as an orally available drug.[1] It is a "metabolic probe"
with high lipophilicity, rapid hepatic clearance, and poor aqueous solubility.[1] The
Hydrochloride (HCI) salt form improves initial dissolution but does not solve the rapid
elimination half-life (~4 hours).[1]

Support Scope: This guide addresses the three most common failure modes reported by
researchers:

» Precipitation: The compound crashes out of solution before or during injection.[1]
o Lack of Efficacy: No metabolic phenotype observed despite dosing.[1]

o Toxicity: Vehicle-induced weight loss masking drug effects.[1]
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Module 1: Formulation & Solubility Troubleshooting

Current Status: SR9011 HCI is hydrophobic.[1] If you simply add it to PBS, it will precipitate
immediately.[1]

The "Golden Standard" Protocol (Solutol HS 15)

This is the formulation used in the seminal Nature (2012) study by Solt et al. It is superior to
DMSO/Corn oil for intraperitoneal (i.p.) consistency.[1]

Reagents Required:

SR9011 Hydrochloride powder.[1]

Kolliphor® HS 15 (formerly Solutol HS 15).[1]

DMSO (Anhydrous, cell-culture grade).[1]

PBS (Phosphate Buffered Saline) or Saline (0.9% NacCl).[1]

Step-by-Step Formulation Procedure (10 mg/mL Target):

Weighing: Weigh the required amount of SR9011 HCI.

Primary Solubilization (The "Co-solvent" Step):
o Dissolve the powder in 5% volume of DMSO.[1]

o Critical: Vortex until completely clear.[1] If particles remain here, they will never dissolve
later.[1]

Surfactant Integration:
o Add 15% volume of Kolliphor HS 15 (pre-warmed to 37°C to reduce viscosity).[1]

o Vortex vigorously for 30 seconds. The solution should be viscous but clear.[1]

Aqueous Phase Addition (The Danger Zone):
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o Slowly add 80% volume of warm (37°C) PBS/Saline while vortexing.

o Do not add cold PBS.[1] Thermal shock can cause the HCI salt to dissociate and the free
base to crash out.

Formulation Decision Tree (Visualization):

Start: SR9011 HCI Powder

Step 1: Dissolve in DMSO (5% v/v)

Is solution clear?

Step 2: Add Kolliphor HS 15 (15% v/v)

(Warm to 37°C) Sonicate 10 mins at 40°C

Step 3: Add Warm PBS (80% v/v)
Dropwise while vortexing

Precipitation Detected?
STOP. Do not inject.

lear Solution

Ready for Injection
(Use within 1 hour)

Click to download full resolution via product page
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Caption: Step-by-step formulation logic to prevent SR9011 precipitation. Critical checkpoints in
Yellow/Red.

Module 2: Pharmacokinetics & Dosing Strategy

FAQ: "l dosed 100 mg/kg once a day, but | see no weight loss or gene repression."
Root Cause Analysis: SR9011 has a short half-life (

hours).[1][2] A single daily dose provides therapeutic exposure for only ~6 hours, leaving the
receptor unoccupied for the remaining 18 hours. This allows the circadian clock to "reset,"
negating your metabolic effects.

Corrective Action Plan:

Parameter Recommendation Scientific Rationale

Oral bioavailability is <2-5%

due to first-pass metabolism.

Route i.p. Injection ) )
[1] Oral gavage is effectively a
placebo.[1]
Required to maintain plasma
) ] ) levels above IC50 (790 nM).[1]
Frequency b.i.d. (Twice Daily)

Recommended: CTO (Lights
on) and CT12 (Lights off).[1]

Lower doses (e.g., 20 mg/kg)

engage the brain (SCN) but
Dose 100 mg/kg per dose may fail to saturate

liver/muscle REV-ERB due to

rapid clearance.[1]

REV-ERB protein levels
o ) ) ] oscillate.[1] Efficacy is highest
Timing Circadian Time (CT)
when endogenous REV-ERB

is rising (CT6-CT12).[1]

Module 3: Experimental Validation (Did it work?)
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User Advisory: Do not rely solely on weight loss as an endpoint. Weight loss is a lagging
indicator that takes 10-14 days to manifest.[1] You must validate Target Engagement within 24
hours.

Protocol: Acute Target Engagement Verification

e Dose: Inject 100 mg/kg SR9011 HCI (i.p.) at CT6 (6 hours after lights on).[1]

e Harvest: Collect Liver and Skeletal Muscle tissue at CT10 (4 hours post-dose).
e Readout: RT-gPCR for Nrldl (REV-ERBa) and Arntl (Bmall).

o Success Criteria: You should observe repression of Arntl (Bmall) mRNA by >50%
compared to Vehicle control.[1] SR9011 mimics REV-ERB, which is a transcriptional
repressor.[1]

Mechanism of Failure Visualization:

Drug Eliminated

REV-ERB Activation
(Repression of Bmall)

Rapid Hepatic Clearance
(CYP Metabolism)

High Rate

_ Negates Benefit
B Metabolic Shift

i.p. Injection
(100 mg/kg)

Sufficient Conc.

Click to download full resolution via product page

Caption: The "Sawtooth" Effect: Rapid clearance (Red) resets metabolic benefits if dosing
frequency is too low.[1]

Frequently Asked Questions (FAQs)

Q: Can | use DMSO and Corn Oil instead of Solutol? A: Yes, a formulation of 5-10% DMSO +
90-95% Corn Qil is a viable alternative.[1]

e Pros: Less viscous, generally well-tolerated.[1]

o Cons: Slower absorption from the peritoneal cavity compared to the micellar Solutol
formulation.[1]
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e Protocol: Dissolve SR9011 HCI in DMSO first (must be clear), then add to corn oil and
sonicate.[1] Shake well before every injection as it is a suspension/emulsion, not a true
solution.[1]

Q: My mice are losing weight, but they look lethargic. Is this the drug? A: This is a red flag for
Vehicle Toxicity or Dosing Stress, not necessarily drug efficacy.[1]

o Check: Are you injecting >10% DMSO? This causes peritonitis.[1]
e Check: Are you dosing b.i.d. for >14 days? Chronic i.p. injections cause stress/adhesions.[1]

e Control: You must run a "Vehicle Only" group dosed at the same frequency.[1] If the Vehicle
group loses weight, your formulation is too toxic.[1]

Q: Can | put SR9011 in the drinking water? A:No. SR9011 is not stable in water for long
periods (hydrolysis risk) and has negligible oral bioavailability. You will waste expensive
compound with zero result.[1]
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poor oral bioavailability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1574288?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/SR9011
https://peptidessupply.com/sr-9011-a-rev-erb-agonist-unlocking-new-frontiers-in-metabolic-and-circadian-research/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7546349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7546349/
https://www.researchgate.net/publication/309408331_In_Vitro_Metabolic_Studies_of_REV-ERB_Agonists_SR9009_and_SR9011
https://pmc.ncbi.nlm.nih.gov/articles/PMC10623616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10623616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3343186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3343186/
https://www.researchgate.net/figure/REV-ERB-agonist-SR9011-inhibit-autophagy-a-b-Treatment-with-SR90011-reduces-the-number_fig11_322368534
https://pubmed.ncbi.nlm.nih.gov/27706103/
https://pubmed.ncbi.nlm.nih.gov/27706103/
https://www.benchchem.com/product/b1574288/docs#technical-support-center-sr9011-hydrochloride-in-vivo-optimization
https://www.benchchem.com/product/b1574288/docs#technical-support-center-sr9011-hydrochloride-in-vivo-optimization
https://www.benchchem.com/product/b1574288/docs#technical-support-center-sr9011-hydrochloride-in-vivo-optimization
https://www.benchchem.com/product/b1574288/docs#technical-support-center-sr9011-hydrochloride-in-vivo-optimization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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